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Compound of Interest

Compound Name: Fumaric acid-13C4

Cat. No.: B583581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fumaric acid-13C4, a stable

isotope-labeled compound crucial for metabolic research. This document details its chemical

structure, and physical and chemical properties, and provides insights into its application in

metabolic flux analysis, particularly in studying the Krebs cycle.

Core Chemical and Physical Properties
Fumaric acid-13C4 is a uniformly labeled isotopologue of fumaric acid, where all four carbon

atoms are replaced with the heavy isotope ¹³C. This isotopic labeling makes it an invaluable

tracer for tracking the metabolism of fumarate in biological systems using techniques such as

mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Structure
The chemical structure of Fumaric acid-13C4 is identical to that of unlabeled fumaric acid, with

the carbon atoms being ¹³C.

Molecular Formula: ¹³C₄H₄O₄[1][2][3][4]

SMILES: O=--INVALID-LINK--/[13CH]=[13CH]/--INVALID-LINK--=O[1][2]

InChI Key: VZCYOOQTPOCHFL-BHBLSLFXSA-N[5]
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Physical and Chemical Data
The physical and chemical properties of Fumaric acid-13C4 are summarized in the table

below. These properties are essential for its handling, storage, and application in experimental

settings.

Property Value References

Molecular Weight 120.04 g/mol [1][2][4][6]

Exact Mass 120.02437795 Da [7]

Appearance White to off-white solid [1]

Melting Point >290 °C [3]

Isotopic Purity ≥98% to 99 atom % ¹³C [2][5][8]

Chemical Purity ≥98% [9][10]

Solubility Soluble in DMSO and corn oil. [1]

Storage
Store at room temperature

away from light and moisture.
[9][11]

Applications in Metabolic Research
Fumaric acid-13C4 is a key tool in metabolic flux analysis, a technique used to quantify the

rates of metabolic reactions. Its primary application is in tracing the flow of carbon atoms

through the Krebs cycle (also known as the citric acid cycle or TCA cycle), a central metabolic

pathway for energy production in aerobic organisms.[9][11] By introducing ¹³C-labeled fumarate

into a biological system, researchers can track its conversion into other metabolites in the

cycle, providing insights into the activity of this crucial pathway.[9][11]

The Krebs Cycle
The Krebs cycle is a series of chemical reactions used by all aerobic organisms to release

stored energy through the oxidation of acetyl-CoA derived from carbohydrates, fats, and

proteins. Fumarate is a key intermediate in this cycle.
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The Krebs Cycle highlighting the position of Fumarate.

Experimental Protocols
The use of Fumaric acid-13C4 in metabolic studies typically involves cell culture experiments

followed by analysis using mass spectrometry or NMR. The following are generalized protocols

for these applications.

Cell Culture and Metabolite Extraction for Metabolic Flux
Analysis
This protocol outlines the general steps for labeling cells with Fumaric acid-13C4 and

extracting metabolites for analysis.
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A generalized workflow for a stable isotope tracing experiment.
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Methodology:

Cell Seeding and Growth: Plate cells at a desired density and allow them to adhere and grow

for a specified period (e.g., 24 hours).

Isotope Labeling: Replace the standard culture medium with a medium containing a known

concentration of Fumaric acid-13C4. The concentration and labeling time will depend on the

specific experimental goals and cell type.

Metabolism Quenching: To halt enzymatic activity rapidly, aspirate the labeling medium and

wash the cells with an ice-cold saline solution. Immediately add a quenching solution, such

as cold methanol, to the cells.

Metabolite Extraction: After quenching, add an extraction solvent (e.g., a mixture of

acetonitrile and water) to the cells. Scrape the cells and transfer the cell lysate to a

microcentrifuge tube.

Sample Preparation for Analysis: Centrifuge the lysate to pellet cell debris. The supernatant

containing the extracted metabolites is then collected and can be dried and reconstituted in a

suitable solvent for LC-MS or NMR analysis.

LC-MS/MS for Quantification of Krebs Cycle
Intermediates
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

specific method for quantifying the incorporation of ¹³C into Krebs cycle intermediates.

Methodology:

Chromatographic Separation: Separate the extracted metabolites using liquid

chromatography. A common approach is to use a C18 reverse-phase column with a gradient

elution of mobile phases such as formic acid in water and acetonitrile.

Mass Spectrometry Analysis: Analyze the eluent from the LC column using a tandem mass

spectrometer. The mass spectrometer is set to monitor the mass-to-charge ratios (m/z) of the

unlabeled and ¹³C-labeled Krebs cycle intermediates.
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Data Analysis: The degree of ¹³C enrichment in each metabolite is determined by comparing

the peak areas of the labeled and unlabeled forms. This information is then used to calculate

the metabolic fluxes through the Krebs cycle.

NMR Spectroscopy for Metabolite Identification and
Quantification
NMR spectroscopy is a powerful technique for identifying and quantifying metabolites and

determining the specific positions of ¹³C labels within a molecule.

Methodology:

Sample Preparation: Reconstitute the dried metabolite extract in a deuterated solvent (e.g.,

D₂O) containing a known concentration of an internal standard.

NMR Data Acquisition: Acquire one-dimensional (1D) and two-dimensional (2D) NMR

spectra. ¹³C-edited NMR experiments can be particularly useful for selectively observing the

¹³C-labeled metabolites.

Data Analysis: Process the NMR spectra to identify the signals corresponding to the Krebs

cycle intermediates. The relative peak areas of the ¹³C-labeled and unlabeled metabolites

can be used to determine the isotopic enrichment.

Conclusion
Fumaric acid-13C4 is an essential tool for researchers in metabolism, drug development, and

related fields. Its use in stable isotope tracing experiments provides detailed insights into the

dynamics of central carbon metabolism, particularly the Krebs cycle. The methodologies

outlined in this guide provide a framework for the application of Fumaric acid-13C4 in

metabolic research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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